Cas no 153440-68-7 (2-chloro-1-ethynyl-4-methoxybenzene)
2-chloro-1-ethynyl-4-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-chloro-1-ethynyl-4-methoxy-
- DGA44068
- AKOS030524500
- LSTDMADOYKDOFL-UHFFFAOYSA-N
- DB-192438
- A1-36880
- EN300-313232
- 153440-68-7
- 816-885-9
- Z1862017872
- SCHEMBL4499142
- G75854
- 2-chloro-1-ethynyl-4-methoxybenzene
-
- MDL: MFCD27945296
- Inchi: 1S/C9H7ClO/c1-3-7-4-5-8(11-2)6-9(7)10/h1,4-6H,2H3
- InChI Key: LSTDMADOYKDOFL-UHFFFAOYSA-N
- SMILES: ClC1=C(C#C)C=CC(=C1)OC
Computed Properties
- Exact Mass: 166.0185425g/mol
- Monoisotopic Mass: 166.0185425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 9.2Ų
2-chloro-1-ethynyl-4-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019090007-100mg |
2-Chloro-1-ethynyl-4-methoxybenzene |
153440-68-7 | 97% | 100mg |
613.60 USD | 2021-06-17 | |
| Alichem | A019090007-250mg |
2-Chloro-1-ethynyl-4-methoxybenzene |
153440-68-7 | 97% | 250mg |
882.00 USD | 2021-06-17 | |
| Alichem | A019090007-1g |
2-Chloro-1-ethynyl-4-methoxybenzene |
153440-68-7 | 97% | 1g |
1,802.00 USD | 2021-06-17 | |
| Chemenu | CM460460-250mg |
2-chloro-1-ethynyl-4-methoxybenzene |
153440-68-7 | 95%+ | 250mg |
$659 | 2022-06-12 | |
| Chemenu | CM460460-500mg |
2-chloro-1-ethynyl-4-methoxybenzene |
153440-68-7 | 95%+ | 500mg |
$1023 | 2022-06-12 | |
| Chemenu | CM460460-1g |
2-chloro-1-ethynyl-4-methoxybenzene |
153440-68-7 | 95%+ | 1g |
$1305 | 2022-06-12 | |
| TRC | C374163-5mg |
2-chloro-1-ethynyl-4-methoxybenzene |
153440-68-7 | 5mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C374163-10mg |
2-chloro-1-ethynyl-4-methoxybenzene |
153440-68-7 | 10mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C374163-50mg |
2-chloro-1-ethynyl-4-methoxybenzene |
153440-68-7 | 50mg |
$ 365.00 | 2022-04-01 | ||
| Enamine | EN300-313232-0.05g |
2-chloro-1-ethynyl-4-methoxybenzene |
153440-68-7 | 95% | 0.05g |
$282.0 | 2023-11-13 |
2-chloro-1-ethynyl-4-methoxybenzene Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-chloro-1-ethynyl-4-methoxybenzene
Recent Advances in the Study of 153440-68-7 and 2-Chloro-1-ethynyl-4-methoxybenzene in Chemical Biology and Pharmaceutical Research
The compound 153440-68-7 and its derivative, 2-chloro-1-ethynyl-4-methoxybenzene, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their unique structural properties and potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to these compounds, highlighting their synthesis, biological activity, and therapeutic potential.
Recent studies have focused on the synthesis and characterization of 2-chloro-1-ethynyl-4-methoxybenzene, a key intermediate in the production of more complex bioactive molecules. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm the purity and structural integrity of this compound. The presence of the ethynyl group in 2-chloro-1-ethynyl-4-methoxybenzene makes it a versatile building block for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.
In the context of 153440-68-7, recent investigations have explored its role as a potential pharmacophore in the design of novel therapeutic agents. Preliminary in vitro studies have demonstrated that derivatives of 153440-68-7 exhibit promising activity against specific biological targets, including enzymes involved in inflammatory pathways and cancer cell proliferation. These findings suggest that 153440-68-7 could serve as a scaffold for the development of new anti-inflammatory and anticancer drugs.
One notable study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 153440-68-7 analogs and their evaluation for inhibitory effects on protein kinases. The results indicated that certain analogs exhibited potent and selective inhibition of key kinases implicated in tumor growth, with IC50 values in the nanomolar range. These findings underscore the potential of 153440-68-7 as a lead compound for kinase-targeted therapies.
Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions between 2-chloro-1-ethynyl-4-methoxybenzene and its biological targets. These simulations have revealed that the chloro and methoxy substituents play critical roles in stabilizing the ligand-receptor complex, thereby enhancing the compound's affinity and specificity. Such insights are invaluable for the rational design of next-generation therapeutics.
In conclusion, the ongoing research on 153440-68-7 and 2-chloro-1-ethynyl-4-methoxybenzene highlights their significant potential in chemical biology and pharmaceutical applications. The combination of synthetic chemistry, biological evaluation, and computational modeling has paved the way for the development of novel therapeutic agents based on these compounds. Future studies should focus on optimizing their pharmacokinetic properties and evaluating their efficacy in preclinical models to further advance their translational potential.
153440-68-7 (2-chloro-1-ethynyl-4-methoxybenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)